Cas no 2138091-65-1 (3-(2-chloro-5-methylphenyl)-2,2-difluoropropanoic acid)

3-(2-Chloro-5-methylphenyl)-2,2-difluoropropanoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique structural features, including a chloro-methylphenyl group and difluoropropanoic acid moiety. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable for the development of bioactive molecules. Its well-defined molecular structure allows for precise modifications, facilitating applications in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The compound’s high purity and consistent performance make it suitable for rigorous laboratory and industrial use.
3-(2-chloro-5-methylphenyl)-2,2-difluoropropanoic acid structure
2138091-65-1 structure
Product Name:3-(2-chloro-5-methylphenyl)-2,2-difluoropropanoic acid
CAS No:2138091-65-1
MF:C10H9ClF2O2
MW:234.627069234848
CID:6224427
PubChem ID:165497164
Update Time:2025-06-08

3-(2-chloro-5-methylphenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chloro-5-methylphenyl)-2,2-difluoropropanoic acid
    • EN300-1139654
    • 2138091-65-1
    • Inchi: 1S/C10H9ClF2O2/c1-6-2-3-8(11)7(4-6)5-10(12,13)9(14)15/h2-4H,5H2,1H3,(H,14,15)
    • InChI Key: SSCUBBXTDABYHJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C)C=C1CC(C(=O)O)(F)F

Computed Properties

  • Exact Mass: 234.0259135g/mol
  • Monoisotopic Mass: 234.0259135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3Ų

3-(2-chloro-5-methylphenyl)-2,2-difluoropropanoic acid Pricemore >>

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3-(2-chloro-5-methylphenyl)-2,2-difluoropropanoic acid Related Literature

Additional information on 3-(2-chloro-5-methylphenyl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(2-Chloro-5-methylphenyl)-2,2-difluoropropanoic Acid (CAS No. 2138091-65-1)

3-(2-Chloro-5-methylphenyl)-2,2-difluoropropanoic acid (CAS No. 2138091-65-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluoropropanoic acid backbone coupled with a chloro-methylphenyl substituent, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

The compound's CAS number 2138091-65-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure, characterized by the presence of fluorine and chlorine atoms, contributes to its stability and reactivity, which are essential for designing novel therapeutics. Recent studies highlight its role in developing enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in precision medicine.

In the agrochemical sector, 3-(2-chloro-5-methylphenyl)-2,2-difluoropropanoic acid is explored for its potential as a herbicide or pesticide intermediate. The difluorinated moiety enhances its bioavailability, a feature highly sought after in crop protection formulations. With increasing global focus on sustainable agriculture, this compound's role in developing eco-friendly agrochemicals is a hot topic among researchers and industry stakeholders.

From a synthetic chemistry perspective, the compound's chloro-methylphenyl group offers versatility in further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for optimizing pharmacokinetic properties in drug candidates. Moreover, its fluorine atoms improve metabolic stability, a key consideration in the design of long-acting pharmaceuticals. These attributes make it a promising candidate for addressing challenges in drug resistance and therapeutic efficacy.

The rising interest in fluorinated compounds like 3-(2-chloro-5-methylphenyl)-2,2-difluoropropanoic acid is evident in academic and industrial research. Searches for "difluoropropanoic acid derivatives" and "chloro-methylphenyl applications" have surged, reflecting its relevance in modern chemistry. Additionally, its potential in green chemistry initiatives aligns with the push for environmentally benign synthetic routes, further boosting its profile.

Quality control and scalability are critical factors in the commercial production of CAS No. 2138091-65-1. Advanced analytical techniques, such as HPLC and NMR spectroscopy, ensure purity and consistency, meeting stringent industry standards. As demand grows for high-purity intermediates, manufacturers are investing in optimized synthesis protocols to enhance yield and reduce waste, catering to the principles of circular economy.

In conclusion, 3-(2-chloro-5-methylphenyl)-2,2-difluoropropanoic acid represents a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its structural features, combined with evolving research trends, position it as a key player in addressing contemporary challenges in drug development and sustainable agriculture. As scientific inquiry advances, this compound is poised to play an even more significant role in innovation-driven industries.

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